Cas no 173951-84-3 (1-Piperazinecarboxylicacid, 4-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylicacid, 4-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• CAS No: 173951-84-3
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• MDL: MFCD09028523
• CID: 111640
• PubChem ID: 10617209
• Update Time: 2025-09-18

1-Piperazinecarboxylicacid, 4-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 4-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(4-aminophenyl)sulfonylpiperazine-1-carboxylate
• tert-butyl 4-(4-aminophenylsulfonyl)piperazine-1-carboxylate
• 4-((4-AMINOPHENYL)SULFONYL)-1-(TERT-BUTYLOXYCARBONYL)PIPERAZINE
• 4-(4-amino-benzenesulfonyl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-[(4-aminophenyl)sulfonyl]-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-[(4-aminophenyl)sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(4-aminobenzene-1-sulfonyl)piperazine-1-carboxylate
• TERT-BUTYL 4-(4-AMINOBENZENESULFONYL)PIPERAZINE-1-CARBOXYLATE
• 173951-84-3
• tert-Butyl4-(4-aminophenylsulfonyl)piperazine-1-carboxylate
• DHRKPOXBSFDUFA-UHFFFAOYSA-N
• tert-butyl 4-[(4-aminophenyl)sulfonyl-]piperazine-1-carboxylate
• SCHEMBL1684972
• tert-butyl 4-[(4-aminophenyl)sulfonyl]piperazine-1-carboxylate
• BS-21734
• DTXSID70442594
• MFCD09028523

• MDL： MFCD09028523
• Inchi： 1S/C15H23N3O4S/c1-15(2,3)22-14(19)17-8-10-18(11-9-17)23(20,21)13-6-4-12(16)5-7-13/h4-7H,8-11,16H2,1-3H3
• InChI Key： DHRKPOXBSFDUFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 341.14100
• Monoisotopic Mass: 341.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.32000
• LogP: 3.04800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides